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Compound of Interest

Compound Name: 5-(Azido-PEG4)-pent-2-yn-1-OI

Cat. No.: B13720951

An In-depth Technical Guide to 5-(Azido-PEG4)-pent-2-yn-1-Ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material properties, safety information,
and handling protocols for 5-(Azido-PEG4)-pent-2-yn-1-Ol, a bifunctional linker molecule
increasingly utilized in bioconjugation, drug delivery, and materials science.

Chemical and Physical Properties

5-(Azido-PEG4)-pent-2-yn-1-0Ol is a polyethylene glycol (PEG) linker featuring a terminal azide
group and a hydroxyl group.[1][2] The hydrophilic PEG spacer enhances solubility in aqueous
solutions.[1][2][3] Its chemical structure allows for versatile applications, primarily through "click
chemistry” reactions. The azide functional group can readily participate in copper-catalyzed or
strain-promoted cycloaddition reactions with alkynes, while the hydroxyl group offers a site for
further chemical modification.[1][2][3][4]
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Property Value Source(s)
Molecular Formula C13H23N305 [1]
Molecular Weight 301.3 g/mol [1][4]

CAS Number 2468714-96-5 [1]

Purity >98% [1][5]
Appearance (Not explicitly stated)

Solubility Soluble in agueous media [1112][3]

Material Safety Data Sheet (MSDS) Summary

A specific, official Material Safety Data Sheet for 5-(Azido-PEG4)-pent-2-yn-1-Ol is not readily
available from commercial suppliers.[1] Therefore, the following safety information is compiled
from data for structurally similar compounds and general knowledge of the functional groups
present (azides, alkynes, and alcohols).

Hazard Identification

While some similar PEGylated azide compounds are not classified as hazardous, the
toxicological properties of 5-(Azido-PEG4)-pent-2-yn-1-Ol have not been fully investigated.[6]
[7] Organic azides should be handled with caution as they can be potentially explosive,
especially when heated or in the presence of certain metals. The alkyne group also presents a
reactivity hazard.

Potential Hazards:
o May be harmful if swallowed, inhaled, or absorbed through the skin.
e May cause irritation to the skin, eyes, and respiratory tract.[3]

» Organic azides can be explosive. Avoid heat, sparks, and open flames.[6][7][8]

First-Aid Measures
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 In case of skin contact: Immediately wash the affected area with plenty of soap and water.[6]
[7][8] If irritation persists, seek medical attention.[7][8]

 In case of eye contact: Rinse cautiously with water for several minutes.[6][7][8] Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention if
irritation persists.[6][7][8]

« If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[6][7][8]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6][7][8]

Handling and Storage

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[7][9] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[6][7][8][9] Avoid breathing dust, vapor, mist, or gas.[6][9] Wash
hands thoroughly after handling.[6][7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][9] The
recommended storage temperature is -20°C.[1][7] Keep away from heat, sparks, open
flames, and incompatible materials such as strong oxidizing agents and acids.[6][7][8]

Fire-Fighting Measures

o Suitable extinguishing media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[6][9]

o Specific hazards: Containers may explode when heated.[6] Hazardous combustion products
may include carbon monoxide, carbon dioxide, and nitrogen oxides.[6]

» Protective equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[6][7][9]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
[6][7][8] Do not allow the chemical to enter drains or the environment.[6][9]
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Experimental Protocols and Applications

The primary application of 5-(Azido-PEG4)-pent-2-yn-1-Ol is in bioconjugation via "click
chemistry."[1][3][4] The azide group reacts efficiently with terminal or strained alkynes to form a
stable triazole linkage.[1][4] This reaction is widely used for attaching this linker to proteins,
peptides, oligonucleotides, and other biomolecules for applications in drug delivery, antibody-
drug conjugates (ADCs), and surface modification.[5][10]

Generalized Protocol for Copper(l)-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

This protocol provides a general workflow for conjugating 5-(Azido-PEG4)-pent-2-yn-1-Ol to
an alkyne-modified biomolecule.

Caption: Generalized workflow for a CUAAC "click chemistry" reaction.

Signaling Pathway Modification

The versatility of 5-(Azido-PEG4)-pent-2-yn-1-Ol allows for its use in probing and modifying
biological pathways. For instance, it can be used to attach fluorescent dyes or other reporter
molecules to proteins or peptides involved in a specific signaling cascade, enabling their
visualization and tracking.
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Caption: Conceptual diagram of signaling pathway component labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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